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Compound of Interest

Compound Name: 1-Pyrrolidinamine

CAS No.: 16596-41-1

Cat. No.: B104732

Get Quote

CAS Number: 16596-41-1

This technical guide provides an in-depth overview of 1-Pyrrolidinamine, a versatile

heterocyclic amine with applications in organic synthesis and as a building block for more

complex molecules. This document is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical and physical

properties, synthesis, and safety and handling.

Chemical and Physical Properties
1-Pyrrolidinamine, also known as N-Aminopyrrolidine, is a cyclic organic compound.[1] Its

fundamental properties are summarized in the table below, providing a quick reference for

laboratory and research applications.
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Property Value Source

CAS Number 16596-41-1 [2]

Molecular Formula C4H10N2 [2][3]

Molecular Weight 86.14 g/mol [1]

Appearance
Colorless to light yellow clear

liquid
[4]

Boiling Point 112.26 °C at 760 mmHg [1]

30 °C at 13 mmHg [4]

Density 0.986 g/cm³ [1][3]

Flash Point 28.1 °C [3][4]

Refractive Index 1.47 - 1.497 [1][4]

Solubility Soluble in water [1]

Vapor Pressure 21.9 mmHg at 25°C [1]

Synthesis of 1-Pyrrolidinamine
A general and efficient method for the synthesis of N-amino aza-aliphatic cyclic compounds,

including 1-Pyrrolidinamine, has been described. This procedure involves the reduction of the

corresponding N-nitroso precursor.

Experimental Protocol: Synthesis of N-amino aza-
aliphatic cyclic compounds
This protocol outlines a green chemistry approach for the synthesis of 1-Pyrrolidinamine.

Materials:

N-nitroso aza-aliphatic cyclic compound (e.g., N-nitrosopyrrolidine)

Water (H₂O)
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Ammonium chloride (NH₄Cl)

Zinc powder (Zn)

Carbon dioxide (CO₂)

Procedure:

A solution of the N-nitroso aza-aliphatic cyclic compound (1.0 mol) in 250 ml of water is

placed into a 1-liter autoclave equipped with a CO₂ ventilation device, a gas flow meter, and

a barometer.

Ammonium chloride (5.35 g, 0.1 mol) is added to the solution.

The system is charged with CO₂ at a flow rate of 30 L/h.

After stirring for 20 minutes, the mixture is heated to 35°C.

Zinc powder (163 g, 2.5 mol) is added in portions (16.3 g every 6 minutes).

The pressure in the closed system is maintained at 0.2 MPa and the temperature at 35°C.

After the addition of all the zinc (approximately 1 hour), the reaction mixture is stirred at 35°C

for an additional 0.5 hours.

The reaction progress can be monitored by Gas Chromatography (GC).

The resulting zinc carbonate (ZnCO₃) is filtered off and washed with 150 ml of water.

The filtrate is transferred to a 1-liter three-neck round-bottom flask.

Water is removed under reduced pressure.

Vacuum distillation at an internal temperature of 60-135 °C is performed to afford the final

product.

Logical Workflow for Synthesis:
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General Synthesis Workflow for 1-Pyrrolidinamine

Start with N-nitrosopyrrolidine in Water

Add NH4Cl

Charge with CO2 and Stir

Heat to 35°C

Add Zinc Powder in Portions

Maintain Pressure and Temperature
Stir for 0.5h

Filter off ZnCO3

Wash with Water

Remove Water under Reduced Pressure

Vacuum Distillation

1-Pyrrolidinamine

Click to download full resolution via product page

Caption: General Synthesis Workflow for 1-Pyrrolidinamine.
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Biological Activity and Signaling Pathways
The pyrrolidine ring is a common scaffold in many biologically active compounds, including

antibacterial, antifungal, antiviral, and anticancer agents.[5][6][7][8][9] However, there is limited

publicly available information specifically detailing the biological activities or the signaling

pathways directly involving 1-Pyrrolidinamine itself.

Research has extensively focused on the pharmacological properties of various pyrrolidine

derivatives.[5][6][10] For instance, certain substituted pyrrolidines have been investigated for

their effects on various cellular processes. While these studies highlight the potential of the

pyrrolidine core in drug discovery, they do not provide direct evidence of the biological function

of the parent compound, 1-Pyrrolidinamine.

Therefore, while 1-Pyrrolidinamine serves as a crucial starting material in the synthesis of

potentially bioactive molecules, its intrinsic biological effects remain an area for further

investigation.[11]

Safety and Handling
1-Pyrrolidinamine is classified as a hazardous substance and requires careful handling in a

laboratory setting. The Global Harmonized System (GHS) of Classification and Labelling of

Chemicals provides the following hazard information:

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[2]

H318: Causes serious eye damage.[2]

GHS Precautionary Statements:

A comprehensive list of precautionary statements includes, but is not limited to:

P260: Do not breathe dust/fume/gas/mist/vapours/spray.[2]

P264: Wash skin thoroughly after handling.[2]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[2]
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P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[2]

P302 + P361 + P354: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Immediately rinse with water for several minutes.[2]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[2]

P305 + P354 + P338: IF IN EYES: Immediately rinse with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[2]

P316: Get emergency medical help immediately.[2]

P405: Store locked up.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[2]

It is imperative to consult the full Safety Data Sheet (SDS) before handling this chemical and to

use it only in a well-ventilated area with appropriate personal protective equipment (PPE).

Emergency Response Workflow:
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Emergency Response for 1-Pyrrolidinamine Exposure

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove Contaminated Clothing Rinse Eyes with Water

Move to Fresh Air

Rinse Mouth

Rinse Skin with Water

Seek Immediate
Medical Attention

Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: Emergency Response for 1-Pyrrolidinamine Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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